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Compound of Interest

Compound Name: Oncrasin 1

Cat. No.: B1677298

This document provides crucial safety and logistical information for the proper disposal of
Oncrasin 1, a potent anti-cancer agent. Adherence to these procedural guidelines is vital for
laboratory safety, environmental protection, and regulatory compliance. This information is
intended for researchers, scientists, and drug development professionals who handle this
compound.

Oncrasin 1 is an indole-based small molecule that acts as an apoptosis inducer and an RNA
polymerase Il inhibitor.[1][2] Due to its biological activity and hazardous properties, it requires
careful management as chemical waste. The following procedures are based on established
best practices for the disposal of bioactive and hazardous research chemicals.

Quantitative Data Summary

The following table summarizes key quantitative and safety data for Oncrasin 1 to inform
handling and disposal decisions.
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Property Value Source
Molecular Formula C16H12CINO [1]
Molecular Weight 269.73 g/mol [2][3]
Appearance Solid N/A

B Soluble in DMSO (100mM)
Solubility [2]
and ethanol (25mM)

Storage Temperature +4°C (Solid), -20°C (Solutions)  [2][3]

H315 (Causes skin irritation),
GHS Hazard Codes H319 (Causes serious eye [1]

irritation)

Purity >98% [2][3]

Experimental Protocol: Oncrasin 1 Disposal

The following step-by-step methodology outlines the proper disposal procedure for Oncrasin 1
in both solid and liquid forms. These protocols are designed to mitigate risks and ensure
compliance with general laboratory safety standards.

Risk Assessment and Personal Protective Equipment
(PPE)

Before beginning any disposal procedure, conduct a thorough risk assessment. As Oncrasin 1
IS an anti-cancer agent and a skin and eye irritant, appropriate PPE is mandatory.[1]

e Required PPE:
o Standard laboratory coat or disposable gown.
o Double-layered nitrile gloves.

o Safety goggles or a full-face shield.[4]
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o In cases where dust formation is possible (handling solid waste), a suitable respirator
should be worn.[4]

Waste Segregation

Proper segregation is critical to prevent accidental exposure and ensure compliant disposal. All
waste streams contaminated with Oncrasin 1 must be treated as hazardous chemical waste.

e Solid Waste:

o Collect all contaminated solid materials in a dedicated, clearly labeled hazardous waste
container.

o This includes:
» Unused or expired Oncrasin 1 powder.
» Contaminated personal protective equipment (gloves, disposable lab coats).
» Weighing papers, pipette tips, and other contaminated labware.

o Empty vials that once contained Oncrasin 1 should be triple-rinsed with a suitable solvent
(e.g., ethanol). The rinsate must be collected as liquid hazardous waste. The defaced,
rinsed vial can then be disposed of as solid waste.

e Liquid Waste:

o Collect all solutions containing Oncrasin 1 in a separate, leak-proof, and chemically
compatible hazardous waste container.

o This includes:
» Unused stock solutions (in DMSO or ethanol).
» Spent cell culture media containing the compound.

» Solvent rinsate from cleaning contaminated glassware.
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o Crucially, do not pour any liquid waste containing Oncrasin 1 down the drain.[4] This is to
prevent the release of bioactive compounds into the environment.

Container Labeling and Storage

Proper labeling and temporary storage are essential for safety and regulatory compliance.
e Labeling: All hazardous waste containers must be clearly and securely labeled with:

The words "Hazardous Waste".

o

The full chemical name: "Oncrasin 1".

[¢]

[¢]

A description of the contents (e.g., "Solid Waste with Oncrasin 1," "Ethanol/DMSO
Solution with Oncrasin 1").

[e]

The primary hazard(s): "Irritant,” "Bioactive/Cytotoxic."

The date of initial waste accumulation.

[e]

o Storage: Store sealed waste containers in a designated, well-ventilated, and secure Satellite
Accumulation Area (SAA) away from incompatible materials. Ensure the storage area
complies with your institution's Environmental Health and Safety (EHS) guidelines.

Final Disposal

» Arrange for the collection and disposal of the hazardous waste through your institution's
certified EHS department or a licensed hazardous waste disposal contractor.

» Follow all institutional, local, state, and federal regulations for the disposal of hazardous
chemical waste.[5][6]

e Maintain a record of all disposed Oncrasin 1 waste as required by your institution.

Mandatory Visualization

The following diagram illustrates the logical workflow for the proper disposal of Oncrasin 1
waste, from initial handling to final collection.
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Step 1: Preparation

Start: Oncrasin 1 Waste Generated

Don Appropriate PPE
(Gloves, Gown, Eyewear)

Step 2: Waste Svegregation

Is the waste liquid?

Collect in Solid Collect in Liquid
Hazardous Waste Container Hazardous Waste Container

Step 3: Container Hand}ing
v v

Label Container Correctly:
'Hazardous Waste - Oncrasin 1'

Store Sealed Container
in Designated SAA

Step 4: Fir:ll Disposal

Contact EHS for Pickup

End: Compliant Disposal

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of Oncrasin 1 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Oncrasin 1 | C16H12CINO | CID 872445 - PubChem [pubchem.ncbi.nlm.nih.gov]
e 2. 0Oncrasin 1 | RNA polymerase Il inhibitor | Hello Bio [hellobio.com]

e 3. Oncrasin 1 | Protein Kinase C | Tocris Bioscience [tocris.com]

e 4. biocrick.com [biocrick.com]

e 5. Article - Laboratory Safety Manual - ... [policies.unc.edu]

e 6. jefferson.edu [jefferson.edu]

« To cite this document: BenchChem. [Essential Guide to the Proper Disposal of Oncrasin 1].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1677298#oncrasin-1-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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